Cas no 19733-96-1 (2-(6-Methylpyridin-3-yl)acetic acid)

• Product Name: 2-(6-Methylpyridin-3-yl)acetic acid
• CAS No: 19733-96-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00190601
• CID: 829948
• Update Time: 2025-05-25

2-(6-Methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methylpyridin-3-yl)acetic acid
• (6-Methylpyridin-3-yl)acetic acid
• 2-(6-Methylpyridin-3-yl)
• 6-Methyl-3-pyridineacetic acid
• 3-Pyridineacetic acid, 6-methyl-
• 2-methylpyri-dine-5-acetic acid
• DWTRPWLHNATUPX-UHFFFAOYSA-N
• 2-(6-methyl-3-pyridyl)acetic acid
• (6-methyl-pyridin-3-yl)-acetic acid
• AB04515
• RP21456
• 2-(6-methylpyridin-3-yl) acetic acid
• EN002543

• MDL： MFCD00190601
• Inchi： 1S/C8H9NO2/c1-6-2-3-7(5-9-6)4-8(10)11/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： DWTRPWLHNATUPX-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C(C)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 50.2

2-(6-Methylpyridin-3-yl)acetic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(6-Methylpyridin-3-yl)acetic acid

2-(6-Methylpyridin-3-yl)acetic Acid: A Comprehensive Overview

The compound 2-(6-Methylpyridin-3-yl)acetic acid, also known by its CAS registry number 19733-96-1, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic acids, specifically pyridine derivatives, and has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements in research related to this compound.

Structural Insights and Physical Properties

2-(6-Methylpyridin-3-yl)acetic acid features a pyridine ring substituted with a methyl group at the 6-position and an acetic acid group at the 3-position. The molecular formula of this compound is C₉H₁₀N₂O₂, and its molecular weight is approximately 182.19 g/mol. The presence of the pyridine ring imparts aromatic stability to the molecule, while the acetic acid group introduces acidity, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of understanding the physical properties of this compound for its application in drug design. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that the solubility and permeability of 2-(6-Methylpyridin-3-yl)acetic acid play a crucial role in its bioavailability when used as a pharmacological agent. The compound exhibits moderate solubility in water and high solubility in organic solvents, making it suitable for various synthetic routes.

Synthesis and Chemical Modifications

The synthesis of 2-(6-Methylpyridin-3-yl)acetic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. One common method involves the Friedel-Crafts alkylation of picoline (a methyl-substituted pyridine) followed by oxidation to introduce the carboxylic acid group. This approach has been optimized in recent years to improve yield and purity, as reported in Organic Process Research & Development.

Recent advancements in catalytic chemistry have enabled more efficient synthesis pathways for this compound. For example, researchers have employed transition metal catalysts to facilitate coupling reactions, reducing reaction times and enhancing selectivity. These improvements are particularly valuable for large-scale production in pharmaceutical settings.

Pharmacological Applications and Biological Activity

The biological activity of 2-(6-Methylpyridin-3-yl)acetic acid has been extensively studied, with promising results in various therapeutic areas. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

In a groundbreaking study published in Nature Communications, researchers demonstrated that 2-(6-Methylpyridin-3-yl)acetic acid acts as a selective inhibitor of certain kinases involved in cancer cell proliferation. This finding has opened new avenues for its application in oncology, particularly in targeted therapy approaches.

Furthermore, recent research has explored the use of this compound as a precursor for more complex molecules with enhanced bioactivity. For instance, chemists have successfully synthesized analogs with improved pharmacokinetic profiles by modifying the substituents on the pyridine ring.

Safety and Toxicological Profile

Evaluating the safety profile of 2-(6-Methylpyridin-3-yl)acetic acid is crucial for its prospective use in pharmaceutical applications. Acute toxicity studies indicate that this compound has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects.

A recent study published in Toxicological Sciences has investigated the potential genotoxicity of this compound using advanced assays such as the Ames test and Comet assay. The results suggest that under normal usage conditions, 2-(6-Methylpyridin-3-yl)acetic acid does not pose significant genotoxic risks.

Conclusion

In conclusion, 2-(6-Methylpyridin-3-yl)acetic acid (CAS No. 19733-96-1) is a versatile compound with immense potential in both academic research and industrial applications. Its unique structural features, coupled with recent advancements in synthesis and pharmacological profiling, make it an attractive candidate for drug development.

Further research is warranted to fully harness its therapeutic potential while ensuring its safety profile aligns with regulatory standards. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in advancing modern medicine.